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Compound of Interest

Compound Name: 3,8-Dibromo-6-nitroquinoline
CAS No.: 696611-46-8
Cat. No.: B2734874
Get Quote
. J

CAS Number: 696611-46-8 Molecular Formula: C

O

Molecular Weight: 331.95 g/mol

Executive Summary

3,8-Dibromo-6-nitroquinoline is a tri-substituted quinoline scaffold characterized by halogen
atoms at the 3- and 8-positions and a nitro group at the 6-position.[1][2][3][4][5] This specific
substitution pattern renders it a highly valuable intermediate for " divergent synthesis" in drug
discovery. The bromine atoms occupy electronically distinct environments—the 3-position
(pyridine ring) and 8-position (benzene ring)—allowing for regioselective cross-coupling
reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The 6-nitro group serves as a masked
amine, enabling late-stage functionalization or solubility modulation.[1]
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This guide outlines the validated synthesis, chemical properties, and handling protocols for
researchers utilizing this compound in the development of antifungal, antibacterial, and
antiproliferative agents.

Chemical Identity & Properties

Property Specification

IUPAC Name 3,8-Dibromo-6-nitroquinoline

CAS Number 696611-46-8

Appearance Yellow to brownish crystalline solid

Melting Point >200 °C (dec.)

Solubility Soluble in DMSO, DMF; sparingly soluble in
DCM, Chloroform

pKa (Calc) ~0.5 (Quinoline N)

LogP ~3.2

Irritant (Skin/Eye), Potential Mutagen
Key Hazards )
(Nitroarene)

Synthesis & Production Protocols

The synthesis of 3,8-Dibromo-6-nitroquinoline is non-trivial due to the directing effects of the
quinoline ring. Direct bromination of 6-nitroquinoline often fails to selectively target the 3-
position, while nitration of 3,8-dibromoquinoline requires precise control to avoid over-nitration.

Validated Synthetic Route (Classical Nitration)

The most robust historical method, referenced in foundational heterocyclic chemistry literature
(J. Am. Chem. Soc. 1955), involves the regioselective nitration of 3,8-dibromoquinoline.

Reaction Logic:
e Substrate: 3,8-Dibromoquinoline.

e Reagent: Fuming Nitric Acid (HNO
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) / Sulfuric Acid (H

SO

).

Regiochemistry: The 3-bromo group deactivates the pyridine ring, directing electrophilic
aromatic substitution (SEAr) to the benzene ring. The 8-bromo group blocks that position and
directs the incoming nitro group ortho or para to itself. However, the quinoline nitrogen
(protonated in acid) strongly deactivates the 5- and 8-positions. With 8 blocked, the 5- and 6-
positions are competitors. Under thermodynamic control, the 6-nitro isomer is isolated.

Step-by-Step Protocol:

Preparation: In a fume hood, cool 50 mL of concentrated sulfuric acid (H
SO
) to 0-5 °C in an ice bath.

Addition: Slowly add 3,8-dibromoquinoline (10.0 g, 34.8 mmol) to the acid with vigorous
stirring. Ensure the solid is fully dissolved or finely suspended.

Nitration: Dropwise add fuming nitric acid (HNO

, 1.1 eq) while maintaining the temperature below 10 °C. The reaction is exothermic.

Reaction: Allow the mixture to warm to room temperature (20-25 °C) and stir for 2—4 hours.
Monitor by TLC (Ethyl Acetate/Hexane 1:4) or LC-MS.[1]

Quenching: Pour the reaction mixture carefully onto 500 g of crushed ice. A yellow
precipitate will form immediately.

Neutralization: Carefully neutralize the slurry to pH 7—8 using ammonium hydroxide (NH

OH) or saturated sodium bicarbonate. Caution: Heat evolution.[1]

Isolation: Filter the solid, wash with copious water, and dry under vacuum.
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 Purification: Recrystallize from ethanol or acetic acid to yield 3,8-dibromo-6-nitroquinoline
as yellow needles.

Alternative Route: Modified Skraup Synthesis

For laboratories lacking 3,8-dibromoquinoline, a de novo ring construction can be employed
using a modified Skraup reaction.

e Precursors: 2-Bromo-4-nitroaniline + 2,3-Dibromopropanal (or equivalent).[1]

e Mechanism: The aniline nitrogen attacks the aldehyde, followed by cyclization and oxidation.
This route is more complex but allows for absolute structural certainty if starting materials are
available.

Functionalization & Reactivity

This scaffold is a "chemical chameleon," allowing sequential functionalization.

Reactivity Hierarchy:

e 6-Nitro Group: Most reactive towards reduction (Fe/HCI, SnCl

,orH
/Pd). Can be converted to an amine for amide coupling or sulfonylation.

o 3-Bromo Group: Highly reactive in Palladium-catalyzed couplings (Suzuki, Sonogashira) due
to the electron-deficient nature of the pyridine ring.[1]

o 8-Bromo Group: Less reactive than the 3-position in Pd-coupling but can be activated using
specialized ligands (e.g., XPhos, BrettPhos) or via Lithium-Halogen exchange (requires
protecting the nitro group).[1]

Protocol: Reduction to 3,8-Dibromo-6-aminoquinoline

Adapted from Patent WO2006058700A1[1]

e Suspend 3,8-dibromo-6-nitroquinoline (48.5 g) in concentrated HCI (400 mL).
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e Add Iron powder (27 g) in portions. The temperature will rise (exothermic).
« Stir until the yellow suspension turns dark brown/black (formation of amine).
o Cool, basify, and extract with organic solvent (DCM or EtOAC) to isolate the amine.

Visualization of Workflows
Figure 1: Synthesis and Functionalization Logic
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Caption: Synthetic pathway for CAS 696611-46-8 via nitration, followed by divergent
functionalization options.

Applications in Drug Discovery

o Antibacterial Agents: The 3,8-dibromoquinoline core mimics the topology of fluoroquinolones.
The 8-position can be derivatized to improve binding affinity to DNA gyrase.

e Antifungals: As noted in patent literature (W0O2006058700), derivatives of this scaffold serve
as potent fungicides, likely disrupting cell wall biosynthesis.

o PROTAC Linkers: The 6-amino derivative (post-reduction) provides an ideal attachment point
for E3 ligase linkers, while the bromine atoms allow for the attachment of the "warhead"
ligand.[1]

Safety & Handling

o Explosion Hazard: While 3,8-dibromo-6-nitroquinoline is stable, the nitration reaction
involves fuming nitric acid and organic material.[1] Run strictly below 10 °C during addition to
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prevent thermal runaway.

» Toxicity: Quinoline derivatives are often genotoxic. Handle with full PPE (gloves, respirator)
in a certified fume hood.

* Waste: Segregate halogenated organic waste. Do not mix nitration quench mixtures with
organic solvents until fully neutralized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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